![molecular formula C13H11Cl2N3O3 B7629199 N-(2,3-dichlorophenyl)-1,3-dimethyl-2,4-dioxopyrimidine-5-carboxamide](/img/structure/B7629199.png)
N-(2,3-dichlorophenyl)-1,3-dimethyl-2,4-dioxopyrimidine-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,3-dichlorophenyl)-1,3-dimethyl-2,4-dioxopyrimidine-5-carboxamide, also known as DCPIB, is a compound that has gained significant attention in scientific research due to its unique properties. DCPIB has been found to have a wide range of biochemical and physiological effects, making it a promising compound for various research applications.
Mechanism of Action
N-(2,3-dichlorophenyl)-1,3-dimethyl-2,4-dioxopyrimidine-5-carboxamide acts as a potent inhibitor of VRACs by binding to the channel pore and blocking ion flow. This results in a decrease in cell volume and a disruption of cellular homeostasis. The exact mechanism of action of this compound is still not fully understood, and further research is needed to elucidate its mode of action.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects. In addition to its potent inhibition of VRACs, this compound has been found to modulate other ion channels, including Ca2+-activated K+ channels and Cl- channels. This compound has also been found to have anti-inflammatory and anti-cancer properties, making it a promising compound for various research applications.
Advantages and Limitations for Lab Experiments
N-(2,3-dichlorophenyl)-1,3-dimethyl-2,4-dioxopyrimidine-5-carboxamide has several advantages for lab experiments, including its high potency and selectivity for VRACs, its ability to modulate other ion channels, and its potential applications in various research fields. However, this compound also has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for research on N-(2,3-dichlorophenyl)-1,3-dimethyl-2,4-dioxopyrimidine-5-carboxamide. One area of focus is the development of more potent and selective VRAC inhibitors based on the structure of this compound. Another area of focus is the elucidation of the exact mechanism of action of this compound and its potential applications in various research fields. Additionally, further research is needed to fully understand the potential toxicity of this compound and its limitations for lab experiments.
Synthesis Methods
N-(2,3-dichlorophenyl)-1,3-dimethyl-2,4-dioxopyrimidine-5-carboxamide can be synthesized through a multi-step process involving the reaction of 2,3-dichlorobenzoyl chloride with 1,3-dimethyl-2,4-dioxo-6-chloropyrimidine, followed by the reaction with ammonia and then carboxylic acid. This process results in the formation of this compound in high yield and purity.
Scientific Research Applications
N-(2,3-dichlorophenyl)-1,3-dimethyl-2,4-dioxopyrimidine-5-carboxamide has been extensively studied for its potential use in a variety of scientific research applications. One of the most promising applications is in the field of neuroscience, where this compound has been found to be a potent inhibitor of volume-regulated anion channels (VRACs). VRACs are ion channels that play a crucial role in maintaining cellular volume and are implicated in various neurological disorders. This compound has also been found to have potential applications in cancer research, cardiovascular research, and drug discovery.
Properties
IUPAC Name |
N-(2,3-dichlorophenyl)-1,3-dimethyl-2,4-dioxopyrimidine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11Cl2N3O3/c1-17-6-7(12(20)18(2)13(17)21)11(19)16-9-5-3-4-8(14)10(9)15/h3-6H,1-2H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLIALJMDPRRPSB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=O)N(C1=O)C)C(=O)NC2=C(C(=CC=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11Cl2N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.